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Abstract
N-(Chloromethylidene)-N-methylmethanaminium chloride, commonly known as the

Vilsmeier reagent, is a versatile and highly reactive organochlorine compound with the

chemical formula [(CH₃)₂N=CHCl]⁺Cl⁻.[1][2] Primarily generated in situ from the reaction of a

tertiary amide, such as N,N-dimethylformamide (DMF), with a chlorinating agent like

phosphorus oxychloride (POCl₃) or oxalyl chloride, it serves as a cornerstone in synthetic

organic chemistry.[3][4][5] Its principal application lies in the Vilsmeier-Haack reaction, a

powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.

[5][6][7] This guide provides an in-depth exploration of the Vilsmeier reagent, encompassing its

physicochemical properties, synthesis, reaction mechanisms, and diverse applications, with a

focus on experimental protocols and quantitative data to support researchers in its effective

and safe utilization.

Physicochemical Properties
The Vilsmeier reagent is typically a white to pale-yellow or brown crystalline solid that is

sensitive to moisture.[8] It is soluble in polar organic solvents.[2] Due to its high reactivity, it is

most often prepared and used immediately without isolation.
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Table 1: Physicochemical and Spectral Data for N-(Chloromethylidene)-N-
methylmethanaminium Chloride

Property Value Reference

CAS Number 3724-43-4 [1]

Molecular Formula C₃H₇Cl₂N [2]

Molecular Weight 128.00 g/mol [2]

Melting Point 132 °C (decomposes) [8]

Appearance
White to light yellow/orange

powder/crystals
[8]

¹H NMR (DMSO-d₆, 300 MHz) δ 9.94 (s, 1H), 3.75 (s, 6H)

This is a representative

spectrum; actual shifts can

vary with solvent and counter-

ion.

¹³C NMR (CDCl₃, 75 MHz) δ 165.2, 42.8

This is a representative

spectrum; actual shifts can

vary with solvent and counter-

ion.

IR (KBr, cm⁻¹) ~1650-1680 (C=N⁺ stretch)
The exact frequency can be

influenced by the counter-ion.

Synthesis of the Vilsmeier Reagent
The Vilsmeier reagent is typically generated in situ just before its use in a subsequent reaction.

The choice of chlorinating agent can influence the reactivity and byproducts of the reaction.

Standard Protocol using Phosphorus Oxychloride
(POCl₃)
This is the most common method for generating the Vilsmeier reagent.

Experimental Protocol:
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In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) (1.2

equivalents).

Cool the flask to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (POCl₃) (1.0 equivalent) dropwise via the dropping

funnel with vigorous stirring, ensuring the temperature does not exceed 10 °C.

After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, during which a

white precipitate of the Vilsmeier reagent will form.

The resulting slurry is then ready for the addition of the substrate.

Alternative Protocol using Oxalyl Chloride
Using oxalyl chloride offers the advantage of forming volatile byproducts (CO and CO₂), which

can simplify purification.

Experimental Protocol:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, dissolve N,N-dimethylformamide (DMF) (1.1 equivalents) in an

anhydrous solvent such as dichloromethane or acetonitrile.

Cool the solution to 0 °C in an ice bath.

Slowly add oxalyl chloride (1.0 equivalent) dropwise. Gas evolution will be observed.

After the addition is complete, stir the mixture at 0 °C for 1 hour. The resulting solution or

slurry of the Vilsmeier reagent is ready for use.[9]

The Vilsmeier-Haack Reaction: Mechanism and
Applications
The Vilsmeier-Haack reaction is a formylation reaction where the Vilsmeier reagent acts as the

electrophile, attacking an electron-rich species.[3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://orgsyn.org/Content/pdfs/procedures/CV8P0498.pdf
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.chemeurope.com/en/encyclopedia/Vilsmeier-Haack+reaction.html
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism
The mechanism involves two main stages: the formation of the Vilsmeier reagent and the

subsequent electrophilic aromatic substitution.

Formation of Vilsmeier Reagent

Electrophilic Aromatic Substitution

DMF

Adduct+ POCl₃

POCl₃

Vilsmeier Reagent
[(CH₃)₂N=CHCl]⁺

- PO₂Cl₂⁻

Sigma ComplexElectron-rich Arene + Vilsmeier Reagent Iminium Salt Intermediate- H⁺ Aryl AldehydeH₂O work-up

Click to download full resolution via product page

Caption: Mechanism of the Vilsmeier-Haack Reaction.

Applications in Formylation
The Vilsmeier-Haack reaction is widely used to introduce a formyl group onto various

substrates.

Table 2: Examples of Vilsmeier-Haack Formylation Reactions
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Substrate Product
Reaction
Conditions

Yield (%) Reference

Indole
Indole-3-

carboxaldehyde

POCl₃, DMF, 0

°C to RT
~90% [10][11]

Pyrrole
Pyrrole-2-

carboxaldehyde

POCl₃, DMF, 0

°C
~85% [5][12]

Anthracene
Anthracene-9-

carboxaldehyde

POCl₃, N-

methylformanilid

e, 90-100 °C

~80% [3][4]

N,N-

Dimethylaniline

4-

(Dimethylamino)

benzaldehyde

POCl₃, DMF, 35

°C
~84%

General

procedure

Experimental Protocol for the Formylation of Indole:

Prepare the Vilsmeier reagent from POCl₃ (1.1 eq) and DMF (3 eq) in 1,2-dichloroethane at

0 °C.

Add a solution of indole (1.0 eq) in 1,2-dichloroethane dropwise to the Vilsmeier reagent

slurry at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-3 hours.

Pour the reaction mixture onto crushed ice and basify with a 2 M aqueous solution of NaOH

to pH 8-9.

Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and

concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield indole-3-

carboxaldehyde.[10][11][13]
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Caption: Experimental workflow for the formylation of indole.
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Broader Synthetic Applications
Beyond formylation, the Vilsmeier reagent is a versatile intermediate for various other

transformations.

Synthesis of β-Lactams
The Vilsmeier reagent can act as an activating agent for carboxylic acids in the Staudinger

synthesis of β-lactams from imines.[14] This approach avoids the need for preparing acid

chlorides separately.

Carboxylic Acid

Activated Acid Intermediate

+ Vilsmeier Reagent

Vilsmeier Reagent

β-Lactam

+ Imine
[2+2] Cycloaddition

Imine

Click to download full resolution via product page

Caption: Synthesis of β-lactams using the Vilsmeier reagent.

Synthesis of Fluorescent Dyes
The Vilsmeier-Haack reaction is instrumental in the synthesis of certain classes of fluorescent

dyes, such as cyanine dyes, by facilitating the formation of conjugated systems. For example,

the reaction of cyclohexanone with the Vilsmeier reagent, followed by condensation with an

aniline derivative, can lead to the formation of a deep purple dye.[15]

Safety and Handling
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N-(Chloromethylidene)-N-methylmethanaminium chloride is a corrosive and moisture-

sensitive compound.[8] The reagents used for its preparation, particularly phosphorus

oxychloride and oxalyl chloride, are highly toxic and corrosive.

Table 3: Hazard and Safety Information
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Chemical GHS Hazard Statements Precautionary Measures

N-(Chloromethylidene)-N-

methylmethanaminium chloride

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage), H361

(Suspected of damaging

fertility or the unborn child)

P260 (Do not breathe

dust/fume/gas/mist/vapours/sp

ray), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P301+P330+P331 (IF

SWALLOWED: rinse mouth.

Do NOT induce vomiting),

P303+P361+P353 (IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

Phosphorus Oxychloride

(POCl₃)

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage), H330

(Fatal if inhaled), H372

(Causes damage to organs

through prolonged or repeated

exposure)

P260 (Do not breathe

dust/fume/gas/mist/vapours/sp

ray), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P304+P340 (IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing), P310 (Immediately

call a POISON CENTER or

doctor/physician)

Oxalyl Chloride H302+H332 (Harmful if

swallowed or if inhaled), H314

(Causes severe skin burns and

eye damage)

P260 (Do not breathe

dust/fume/gas/mist/vapours/sp

ray), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),
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P301+P330+P331 (IF

SWALLOWED: rinse mouth.

Do NOT induce vomiting),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

Handling Procedures:

All manipulations should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, is mandatory.[16][17]

Due to the water-reactive nature of the reagents, all glassware must be thoroughly dried

before use.[16]

Reactions involving POCl₃ and oxalyl chloride are exothermic and should be performed with

adequate cooling.

Quenching of the reaction mixture should be done carefully by slowly adding it to ice or a

cold aqueous solution to manage the exothermic reaction.

Conclusion
N-(Chloromethylidene)-N-methylmethanaminium chloride is a powerful and versatile

reagent in organic synthesis, primarily for the formylation of electron-rich compounds via the

Vilsmeier-Haack reaction. Its utility extends to other transformations, including the synthesis of

β-lactams and fluorescent dyes, making it an indispensable tool for synthetic chemists. A

thorough understanding of its properties, reaction mechanisms, and, most importantly, its safe

handling is crucial for its effective application in research and development. This guide provides

the foundational knowledge and practical protocols to aid scientists in leveraging the full

potential of this important synthetic intermediate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://cameochemicals.noaa.gov/report?key=CH4241
https://www.cdhfinechemical.com/images/product/msds/38_1335456155_PHOSPHOROUSOXYCHLORIDECASNO10025-87-3MSDS.pdf
https://cameochemicals.noaa.gov/report?key=CH4241
https://www.benchchem.com/product/b042846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

